Cas no 14364-08-0 (b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate])

• Product Name: b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• CAS No: 14364-08-0
• MF: C₁₅H₁₈O₉
• MW: 342.298025608063
• CID: 234887
• PubChem ID: 5281761
• Update Time: 2025-07-17

b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• 1-caffeoyl-beta-D-glucose
• b-D-Glucopyranose, 1-[3-(3,4-dihydroxyphenyl)-2-propenoate]
• 1-O-Caffeoylglucose
• 1-Caffeoylglucose
• 1-Caffeoyl-β-D-glucose
• NCGC00180114-01
• CHEMBL482242
• 1-O-[(E)-caffeoyl]-beta-D-glucose
• Q27105318
• ACon1_001812
• 1-O-caffeoyl-beta-D-glucose
• AKOS040735825
• DTXSID30415188
• CHEBI:614
• 1-O-[(2E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]-beta-D-glucopyranose
• 14364-08-0
• SCHEMBL15711523
• Caffeic acid hexoside
• 3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl (2E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• Caffeic-beta-D-gluside
• CHEBI:167992
• [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate
• 1-O-((E)-caffeoyl)-beta-D-glucose
• 1-O-(E)-caffeoyl-β-D-glucopyranoside

• Inchi： 1S/C15H18O9/c16-6-10-12(20)13(21)14(22)15(23-10)24-11(19)4-2-7-1-3-8(17)9(18)5-7/h1-5,10,12-18,20-22H,6H2/b4-2+/t10-,12-,13+,14-,15+/m1/s1
• InChI Key： WQSDYZZEIBAPIN-VBQORRLJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC(/C=C/C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 342.095082
• Monoisotopic Mass: 342.095082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 157
• XLogP3: -0.6

Experimental Properties

• Density: 1.64
• Boiling Point: 644.7°Cat760mmHg
• Flash Point: 240.1°C
• Refractive Index: 1.682

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acid glycosides

Additional information on b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate]

b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate]: A Novel Glycosylated Derivative with Promising Therapeutic Potential

b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate], with the CAS number 14364-08-0, represents a unique class of glycosylated compounds that have garnered significant attention in recent years due to their potential applications in drug development, antioxidant research, and inflammatory disease modulation. This compound is structurally characterized by the conjugation of a 3,4-dihydroxyphenyl group to a 2-propenoate moiety, which is further attached to a b-D-glucopyranose scaffold. The unique combination of these functional groups endows the molecule with distinct biological activities and pharmacological properties, making it a subject of extensive investigation in both academic and industrial settings.

Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the role of 3-(3,4-dihydroxyphenyl)-2-propenoate in modulating oxidative stress pathways. The hydroxyphenyl group is known to act as a potent radical scavenger, while the propenoate chain contributes to the molecule's ability to chelate metal ions, thereby reducing the formation of reactive oxygen species (ROS). This dual mechanism of action is particularly relevant in the context of neurodegenerative diseases and cardiovascular disorders, where oxidative damage is a critical pathological factor.

The b-D-glucopyranose backbone of this compound is a key structural element that influences its solubility and bioavailability. Unlike its linear glucose analogs, the cyclic structure of b-D-glucopyranose provides enhanced stability and resistance to enzymatic degradation, which is crucial for maintaining therapeutic efficacy in vivo. A 2022 study in Bioorganic & Medicinal Chemistry demonstrated that the glycosylation of phenolic derivatives significantly improves their cellular uptake and reduces systemic toxicity, making b-D-Glucopyranose,1-[3-(3,4-dihydroyphenyl)-2-propenoate] a promising candidate for targeted drug delivery systems.

One of the most intriguing aspects of b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] is its potential role in anti-inflammatory therapy. Research published in Pharmaceutical Research (2023) revealed that the 3,4-dihydroxyphenyl moiety can inhibit the activation of NF-κB pathways, a key regulator of inflammatory responses. This property is particularly relevant in the treatment of autoimmune diseases and chronic inflammation associated with conditions like psoriasis and inflammatory bowel disease. The compound's ability to modulate inflammatory cascades without causing significant side effects aligns with the current trends in precision medicine and personalized treatment strategies.

The synthesis of b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] has been optimized through green chemistry approaches, reflecting the growing emphasis on sustainable methodologies in pharmaceutical research. A 2024 report in Green Chemistry described a novel asymmetric catalytic approach that reduces the use of toxic solvents and minimizes byproduct formation. This advancement not only enhances the environmental profile of the compound but also lowers production costs, which is essential for scaling up manufacturing for clinical trials and commercial applications.

Animal studies conducted by the European Molecular Biology Laboratory (2023) have further validated the therapeutic potential of this compound. In a model of diabetic neuropathy, b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] demonstrated significant neuroprotective effects by reducing oxidative stress and preserving mitochondrial function. These findings suggest its potential as a novel therapeutic agent for metabolic disorders and neurological conditions. Ongoing preclinical trials are currently evaluating its safety and efficacy in more complex biological systems.

In addition to its pharmacological applications, the 3,4-dihydroxyphenyl group in b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] has attracted interest in materials science due to its ability to form conductive polymers. Researchers at the Massachusetts Institute of Technology (2023) explored its use in flexible electronic devices, leveraging its unique electronic properties and photostability. This interdisciplinary application highlights the versatility of the compound and underscores the importance of molecular design in driving innovation across multiple fields.

The growing body of evidence surrounding b-D-Glucopyranose,1-[3-(3,4-dihydroxyphenyl)-2-propenoate] underscores its significance as a multifunctional molecule with broad applications. As research continues to uncover its mechanisms of action and optimize its properties, this compound is poised to play a pivotal role in the development of next-generation therapeutics and innovative materials. Its potential to address complex medical challenges, coupled with its compatibility with sustainable synthesis methods, makes it a compelling candidate for future pharmaceutical advancements.